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Compound of Interest

Compound Name: (1-Ethylpiperidin-4-yl)acetic acid

Cat. No.: B1342588 Get Quote

Technical Guide: (1-Ethylpiperidin-4-yl)acetic
acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1-Ethylpiperidin-4-yl)acetic acid,

a piperidine derivative with potential therapeutic applications. This document consolidates

available information on its chemical identity, synthesis, and biological activity, with a focus on

its role as an inhibitor of the NLRP3 inflammasome and its relevance in AKT signaling

pathways.

Chemical Identity and Properties
(1-Ethylpiperidin-4-yl)acetic acid is a synthetic organic compound. Its core structure consists

of a piperidine ring N-substituted with an ethyl group and a carboxymethyl group at the 4-

position.
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Property Value Source

CAS Number 915922-85-9 N/A

Molecular Formula C₉H₁₇NO₂ N/A

Molecular Weight 171.24 g/mol N/A

Synonyms

(1-ethyl-4-piperidinyl)acetic

acid, 1-Ethyl-4-piperidineacetic

acid

N/A

Synthesis
A detailed, step-by-step synthesis protocol for (1-Ethylpiperidin-4-yl)acetic acid is not readily

available in the public domain. However, based on general principles of organic synthesis and

literature on related piperidine derivatives, a plausible synthetic route can be outlined. The

synthesis would likely involve the alkylation of a piperidine-4-acetic acid ester derivative with an

ethylating agent, followed by hydrolysis of the ester to yield the final carboxylic acid.

A general workflow for the synthesis of piperidine derivatives is presented below:

Starting Materials
(e.g., Piperidine-4-one, Acetic acid derivative) Formation of Piperidine Acetic Acid Ester N-Alkylation with Ethylating Agent Ester Hydrolysis (1-Ethylpiperidin-4-yl)acetic acid

Click to download full resolution via product page

Figure 1. A generalized synthetic workflow for (1-Ethylpiperidin-4-yl)acetic acid.

Note: This is a proposed pathway and would require optimization of reaction conditions,

reagents, and purification methods.

Biological Activity and Signaling Pathways
(1-Ethylpiperidin-4-yl)acetic acid has been identified as a modulator of key signaling

pathways implicated in inflammation and cancer.
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NLRP3 Inflammasome Inhibition
The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate

immune response by activating inflammatory caspases and inducing the maturation of pro-

inflammatory cytokines like IL-1β and IL-18.[1][2][3] Dysregulation of the NLRP3 inflammasome

is associated with a variety of inflammatory diseases.

(1-Ethylpiperidin-4-yl)acetic acid has been investigated for its potential to inhibit the NLRP3

inflammasome. While specific IC50 values are not widely reported, studies have shown its

ability to reduce pyroptosis and IL-1β release in cellular assays.

NLRP3 Inflammasome Activation Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

